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Compound of Interest

Compound Name: 4,4-Dimethylheptane

Cat. No.: B087272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4,4-Dimethylheptane (CAS No. 1068-19-5) is a saturated branched alkane with the molecular

formula C9H20.[1][2][3][4][5][6] Due to its chemical inertness, thermal stability, and well-defined

chromatographic behavior, it serves as an excellent reference standard in chromatographic

analyses, particularly in gas chromatography (GC). Its primary applications include use as an

internal standard for quantitative analysis and as a reference compound for the determination

of Kovats retention indices. These application notes provide detailed protocols and data for the

effective use of 4,4-dimethylheptane in a laboratory setting.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a reference standard is crucial

for its proper application.
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Property Value Reference

Molecular Formula C9H20 [1][2][3][4][5][6]

Molecular Weight 128.25 g/mol [1][2]

CAS Registry Number 1068-19-5 [2][3][4][5][6]

Boiling Point 135-136 °C (Predicted)

IUPAC Name 4,4-dimethylheptane [1]

Application as a Reference Standard in Gas
Chromatography
4,4-Dimethylheptane is particularly suitable for GC applications due to its volatility and stability

under typical GC conditions. It is commonly used with non-polar stationary phases.

Kovats Retention Index
The Kovats retention index is a dimensionless quantity that relates the retention time of an

analyte to the retention times of adjacent n-alkanes. It is a standardized method for reporting

retention data, making it easier to compare results between different instruments and

laboratories. 4,4-Dimethylheptane has a well-documented Kovats retention index on various

stationary phases.

Table 1: Kovats Retention Indices of 4,4-Dimethylheptane on Standard Non-Polar Columns

Stationary Phase Type Temperature Program Kovats Retention Index (I)

Standard Non-Polar Isothermal 823 - 839

Standard Non-Polar Temperature Ramp ~826

Custom Temperature Program Various 823 - 837

Data sourced from the NIST WebBook.[1][2][3][5]

Internal Standard for Quantitative Analysis
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In quantitative chromatography, an internal standard (IS) is a compound added to the sample at

a known concentration to facilitate the quantification of the analyte(s) of interest. The use of an

IS can correct for variations in injection volume, sample preparation, and instrument response.

Key characteristics of 4,4-Dimethylheptane as an internal standard:

Chemically Inert: Does not react with the sample components or the stationary phase.

Well-Resolved: Its peak should be well-separated from the peaks of other components in the

sample.

Not Naturally Present: It should not be a natural component of the sample being analyzed.

Structurally Similar (if possible): While not structurally identical to most analytes, its

hydrocarbon nature makes it a suitable IS for the analysis of other non-polar to moderately

polar compounds.

Experimental Protocols
Protocol for Determination of Kovats Retention Index
This protocol outlines the steps to determine the Kovats retention index of an analyte using 4,4-
dimethylheptane as a reference point, assuming its index is known or being confirmed.

Objective: To determine the Kovats retention index of a target analyte.

Materials:

Gas chromatograph with a flame ionization detector (FID)

Non-polar capillary column (e.g., DB-1, HP-5)

4,4-Dimethylheptane standard

A series of n-alkane standards (e.g., C8 to C10)

Sample containing the analyte of interest

High-purity solvent (e.g., hexane or pentane)
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Procedure:

Prepare Standards:

Prepare a solution containing a known concentration of 4,4-dimethylheptane.

Prepare a homologous series of n-alkane standards (e.g., n-octane, n-nonane, n-decane)

in the same solvent.

Prepare a solution of the analyte.

Chromatographic Conditions:

Set the GC oven to an isothermal temperature or a temperature program suitable for the

elution of the alkanes and the analyte.

Set appropriate injector and detector temperatures.

Use a constant carrier gas flow rate.

Analysis:

Inject the n-alkane mixture and record the retention times of each n-alkane.

Inject the analyte solution and record its retention time.

Inject the 4,4-dimethylheptane standard and record its retention time to confirm its

position relative to the n-alkanes.

Calculation:

Calculate the Kovats retention index (I) of the analyte using the following formula for a

temperature-programmed run:

I = 100 * [n + (t_R(analyte) - t_R(n)) / (t_R(N) - t_R(n))]

Where:

n = carbon number of the n-alkane eluting just before the analyte
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N = carbon number of the n-alkane eluting just after the analyte

t_R(analyte) = retention time of the analyte

t_R(n) = retention time of the n-alkane with carbon number n

t_R(N) = retention time of the n-alkane with carbon number N

Protocol for Quantitative Analysis using 4,4-
Dimethylheptane as an Internal Standard
This protocol describes the use of 4,4-dimethylheptane as an internal standard for the

quantification of an analyte.

Objective: To determine the concentration of a target analyte in a sample.

Materials:

Gas chromatograph with a suitable detector (e.g., FID or MS)

Chromatography column capable of separating the analyte and 4,4-dimethylheptane

4,4-Dimethylheptane (Internal Standard) of high purity

Pure analyte standard

Sample for analysis

Volumetric flasks and pipettes

High-purity solvent

Procedure:

Prepare Calibration Standards:

Prepare a stock solution of the analyte at a known concentration.

Prepare a stock solution of 4,4-dimethylheptane (IS) at a known concentration.
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Create a series of calibration standards by adding a constant amount of the IS stock

solution and varying amounts of the analyte stock solution to volumetric flasks. Dilute to

volume with the solvent.

Prepare Sample:

Accurately weigh or measure a known amount of the sample.

Add the same constant amount of the IS stock solution as used in the calibration

standards.

Perform any necessary sample preparation steps (e.g., extraction, dilution).

Chromatographic Analysis:

Inject each calibration standard and the prepared sample into the GC.

Record the peak areas of the analyte and the internal standard for each run.

Data Analysis:

For each calibration standard, calculate the ratio of the peak area of the analyte to the

peak area of the internal standard (Area_analyte / Area_IS).

Plot a calibration curve of the analyte concentration versus the peak area ratio.

Determine the equation of the line (y = mx + c) from the calibration curve.

For the sample, calculate the peak area ratio (Area_analyte / Area_IS).

Use the calibration curve equation to calculate the concentration of the analyte in the

sample.

Visualizations
Workflow for Kovats Retention Index Determination
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Figure 1: Workflow for Kovats Retention Index Determination
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Caption: Workflow for Kovats Retention Index Determination.
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Figure 2: Workflow for Quantitative Analysis with an Internal Standard
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Caption: Quantitative analysis workflow using an internal standard.

Conclusion
4,4-Dimethylheptane is a reliable and versatile reference standard for gas chromatography. Its

well-characterized retention behavior and chemical inertness make it highly suitable for both

qualitative (retention index determination) and quantitative (internal standard) analyses. The

protocols and data provided in these application notes offer a comprehensive guide for

researchers, scientists, and drug development professionals to effectively utilize 4,4-
dimethylheptane in their chromatographic workflows, ensuring accurate and reproducible

results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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essential and advanced chemicals, empowering
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